![molecular formula C16H19N5OS B6442666 4-methyl-2-{4-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperazin-1-yl}-1,3-benzothiazole CAS No. 2640866-78-8](/img/structure/B6442666.png)
4-methyl-2-{4-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperazin-1-yl}-1,3-benzothiazole
Overview
Description
The compound “4-methyl-2-{4-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperazin-1-yl}-1,3-benzothiazole” belongs to a class of organic compounds known as oxadiazoles . Oxadiazoles are compounds containing an oxadiazole ring, which is a five-membered aromatic ring with two carbon atoms, two nitrogen atoms, and one oxygen atom .
Molecular Structure Analysis
The molecular structure of “4-methyl-2-{4-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperazin-1-yl}-1,3-benzothiazole” can be analyzed using various spectroscopic techniques. For instance, Infrared (IR) spectroscopy can provide information about the functional groups present in the molecule . Nuclear Magnetic Resonance (NMR) spectroscopy can provide detailed information about the structure of the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of “4-methyl-2-{4-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperazin-1-yl}-1,3-benzothiazole” can be inferred from its molecular structure. For instance, the presence of the oxadiazole ring suggests that the compound is likely to be aromatic and relatively stable .Scientific Research Applications
Anti-HIV and Antiviral Activity: Compounds containing the 1,2,3-triazole ring have demonstrated anti-HIV and antiviral properties . Researchers may investigate our compound for similar effects.
Anticancer Potential: The pyrazole ring, another component of our compound, is a crucial pharmacophore in drug discovery. Many pyrazole-based drugs exhibit anticancer activity . Further exploration of our compound’s effects on cancer cells could be valuable.
Fluorescent Probes
Our compound and its derivatives have found applications as fluorescent probes . These probes are essential tools for visualizing biological processes, detecting specific molecules, and studying cellular dynamics.
Polymer Chemistry
In polymer chemistry, compounds like ours play a role in designing functional materials. Researchers have utilized similar heterocyclic structures to modify polymers for specific applications . Investigating our compound’s compatibility with different polymer matrices could yield interesting results.
Food Additives
Interestingly, derivatives of our compound have been explored as food additives . While this field requires further investigation, it highlights the diverse applications of such molecules beyond traditional pharmaceutical contexts.
Antitubercular Activity
Hydrazones, a class of compounds that includes our molecule, exhibit antimicrobial properties. Specifically, they have been evaluated for antitubercular activity . Researchers could explore our compound’s potential against Mycobacterium tuberculosis strains.
Protein-Tyrosine Phosphatase 1B (PTP1B) Agonism
Our compound’s derivatives have shown selective agonist properties against PTP1B, a protein-tyrosine phosphatase involved in metabolic regulation . Investigating its effects on PTP1B could provide insights for diabetes and obesity management.
Future Directions
The future directions for research on “4-methyl-2-{4-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperazin-1-yl}-1,3-benzothiazole” could include further investigation of its biological activities and potential applications. For instance, some oxadiazole derivatives have shown promising antibacterial activity , suggesting potential applications in the development of new antibiotics.
properties
IUPAC Name |
2-methyl-5-[[4-(4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]methyl]-1,3,4-oxadiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5OS/c1-11-4-3-5-13-15(11)17-16(23-13)21-8-6-20(7-9-21)10-14-19-18-12(2)22-14/h3-5H,6-10H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SZVXSKMLOLDOTE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=N2)N3CCN(CC3)CC4=NN=C(O4)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methyl-2-{4-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]piperazin-1-yl}-1,3-benzothiazole | |
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